Cas no 2241866-02-2 ((2-(cyclopropyl-d5)pyrimidin-5-yl-4,6-d2)boronic acid)
2241866-02-2 structure
Product Name:(2-(cyclopropyl-d5)pyrimidin-5-yl-4,6-d2)boronic acid
CAS No:2241866-02-2
MF:C7H9BN2O2
MW:171.012693166733
CID:6815818
PubChem ID:172400126
Update Time:2025-03-03
(2-(cyclopropyl-d5)pyrimidin-5-yl-4,6-d2)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-(cyclopropyl-d5)pyrimidin-5-yl-4,6-d2)boronic acid
- 2241866-02-2
- CS-19042
-
- Inchi: 1S/C7H9BN2O2/c11-8(12)6-3-9-7(10-4-6)5-1-2-5/h3-5,11-12H,1-2H2/i1D2,2D2,3D,4D,5D
- InChI Key: HIBBMEFTPMTWOY-WFZISPIQSA-N
- SMILES: OB(C1C([2H])=NC(C2([2H])C([2H])([2H])C2([2H])[2H])=NC=1[2H])O
Computed Properties
- Exact Mass: 171.1196449Da
- Monoisotopic Mass: 171.1196449Da
- Isotope Atom Count: 7
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.2Ų
(2-(cyclopropyl-d5)pyrimidin-5-yl-4,6-d2)boronic acid Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2241866-02-2 ((2-(cyclopropyl-d5)pyrimidin-5-yl-4,6-d2)boronic acid) Related Products
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